N-(thiophen-3-ylmethyl)cyclohexanamine
Overview
Description
“N-(thiophen-3-ylmethyl)cyclohexanamine” is a chemical compound with the molecular formula C11H17NS . It has a molecular weight of 195.33 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexanamine group attached to a thiophene ring via a methylene bridge . The InChI string for this compound is InChI=1S/C11H17NS/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10/h6-7,9,11-12H,1-5,8H2 .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 195.33 g/mol . It has a computed XLogP3-AA value of 2.8, indicating its relative hydrophobicity . The compound has one hydrogen bond donor and two hydrogen bond acceptors . It has a topological polar surface area of 40.3 Ų .Scientific Research Applications
Anticancer Activity : Piperazine-2,6-dione derivatives, synthesized from various amines including thiophen-2-ylmethanamine, showed good anticancer activity against several cancer cell lines including breast, lung, colon, ovary, and liver cancers (Kumar et al., 2013).
Antimicrobial and Molecular Docking Studies : N-(thiophen-2-ylmethyl)thiophene-2-carboxamide demonstrated effective antibacterial activity against multiple microorganisms. The compound's interactions with lung cancer proteins were also explored through molecular docking studies (Cakmak et al., 2022).
Synthesis of Semicarbazides and Triazol-Ones : 3-(thiophen-2-ylmethyl)-4-substituted-4,5-dihydro-I H-1,2,4-triazol-5-one derivatives were synthesized and showed activity against several species of aerobic bacteria, indicating potential as antibacterial agents (Pitucha et al., 2010).
Neuropeptide Y Y1 Receptor Antagonists : A novel series of cyclohexanamine derivatives, including N-(thiophen-3-ylmethyl)cyclohexanamine, were designed and synthesized as potent and selective human neuropeptide Y Y1 receptor antagonists, indicating potential applications in therapeutic interventions (Cho et al., 2009).
Organic Light-Emitting Diodes (OLEDs) : Homoleptic cyclometalated iridium complexes with ligands derived from thiophen-2-ylmethylamine were studied for their phosphorescence and applied in OLEDs, showing high efficiency and pure-red emission, indicating their utility in display technologies (Tsuboyama et al., 2003).
Corrosion Inhibition : A synthesized Schiff base containing a thiophen-3-ylmethyl moiety demonstrated efficient corrosion inhibition on mild steel in acidic environments, which is crucial for protecting industrial materials (Daoud et al., 2014).
Properties
IUPAC Name |
N-(thiophen-3-ylmethyl)cyclohexanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NS/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10/h6-7,9,11-12H,1-5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGIXKPNVDBPGFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406034 | |
Record name | N-(thiophen-3-ylmethyl)cyclohexanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
892592-33-5 | |
Record name | N-(thiophen-3-ylmethyl)cyclohexanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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